Cas no 273920-24-4 (Methyl 3-amino-3-(4-nitrophenyl)propanoate)

• Product Name: Methyl 3-amino-3-(4-nitrophenyl)propanoate
• CAS No: 273920-24-4
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• MDL: MFCD18907619
• CID: 1029712
• PubChem ID: 22293963
• Update Time: 2025-06-10

Methyl 3-amino-3-(4-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-3-(4-nitrophenyl)propanoate
• DTXSID90624491
• CS-0150722
• 273920-24-4
• Methyl3-amino-3-(4-nitrophenyl)propanoate
• MFCD18907619
• YKA92024
• DS-4832
• DB-143039
• AKOS016842600
• C74421
• Benzenepropanoicacid,-amino-4-nitro-,methylester,(S)-
• SCHEMBL4833185
• 933471-45-5

• MDL： MFCD18907619
• Inchi： 1S/C10H12N2O4/c1-16-10(13)6-9(11)7-2-4-8(5-3-7)12(14)15/h2-5,9H,6,11H2,1H3
• InChI Key： JGLLZWBBGQKLKV-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C=CC(=CC=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-amino-3-(4-nitrophenyl)propanoate

Research Brief on Methyl 3-amino-3-(4-nitrophenyl)propanoate (CAS: 273920-24-4) in Chemical Biology and Pharmaceutical Applications

Methyl 3-amino-3-(4-nitrophenyl)propanoate (CAS: 273920-24-4) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This ester derivative, featuring an amino group and a nitro-substituted phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's unique structural features make it a valuable scaffold for medicinal chemistry applications.

In the context of recent research, Methyl 3-amino-3-(4-nitrophenyl)propanoate has been investigated for its role in the synthesis of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of small-molecule inhibitors targeting inflammatory pathways. The researchers utilized this compound to synthesize a series of derivatives that exhibited potent activity against key enzymes involved in cytokine production. The study's findings suggest that modifications to the ester and nitro groups can significantly influence the biological activity of the resulting molecules.

Another significant application of Methyl 3-amino-3-(4-nitrophenyl)propanoate has been explored in the field of antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antimicrobial agents using this compound as a starting material. The study focused on modifying the amino and ester functionalities to enhance binding affinity to bacterial targets. The resulting derivatives showed promising activity against drug-resistant strains, with some compounds exhibiting minimum inhibitory concentrations (MICs) in the low micromolar range. These findings underscore the potential of 273920-24-4 as a building block for next-generation antibiotics.

From a synthetic chemistry perspective, recent advancements have improved the efficiency of producing Methyl 3-amino-3-(4-nitrophenyl)propanoate. A 2024 paper in Organic Process Research & Development described an optimized catalytic process for its synthesis, achieving higher yields and purity while reducing environmental impact. The new method employs greener solvents and milder reaction conditions, making it more suitable for large-scale pharmaceutical production. This technological advancement is particularly relevant as demand for this intermediate grows in drug development pipelines.

In conclusion, Methyl 3-amino-3-(4-nitrophenyl)propanoate (273920-24-4) continues to be a compound of substantial research interest across multiple pharmaceutical applications. Its versatility as a synthetic intermediate, combined with recent methodological improvements in its production, positions it as a valuable tool in medicinal chemistry. Ongoing research is expected to further expand its applications, particularly in addressing challenging therapeutic areas such as antimicrobial resistance and chronic inflammation. Future studies will likely explore additional structural modifications to enhance its pharmacological properties and target specificity.